Mmp2-IN-4

• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol
• InChI: InChI=1S/C19H22N2O5S/c1-14-7-9-16(10-8-14)27(25,26)21-17(19(23)24)11-12-18(22)20-13-15-5-3-2-4-6-15/h2-10,17,21H,11-13H2,1H3,(H,20,22)(H,23,24)/t17-/m1/s1
• InChIKey: YJZSRDUHGUXYJX-QGZVFWFLSA-N

Mmp2-IN-4: D-Glutamine MMP2 Inhibitor

Mmp2-IN-4 (also referred to as compound 3h) is a synthetic small-molecule inhibitor derived from a p-tosyl D(-)glutamine scaffold, designed to target matrix metalloproteinase-2 (MMP-2) [1]. It exhibits a defined inhibitory profile against gelatinases, with reported IC50 values of 266.74 nM for MMP-2, 402.75 nM for MMP-9, and 1237.39 nM for MMP-12 [2]. This compound belongs to a class of MMP inhibitors that have been evaluated for their potential in disrupting extracellular matrix remodeling and tumor progression, particularly in the context of chronic myeloid leukemia (CML) [1].

1

Pathway context Gelatinase (MMP2/MMP9)-mediated pathophysiology research

2

Probe selection D-glutamine scaffold with balanced MMP2/MMP9 inhibition profile

3

Model context Reported K562 CML cell antiproliferative endpoint for MMP2 pathway studies

• [1] Das S, Mondal S, Patel TK, et al. Derivatives of D(-) glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-I: Synthesis, biological screening and in silico binding interaction analysis. Eur J Med Chem. 2024 Aug 5;274:116563. View Source
• [2] MedChemExpress. MMP2-IN-4 (compound 3h) - Product Datasheet. 2024. View Source

Mmp2-IN-4 Inhibitor Irreplaceability

Generic substitution among MMP-2 inhibitors is scientifically unsound due to profound differences in potency, selectivity profiles, and cellular activity. For instance, while Mmp2-IN-4 exhibits an IC50 of 266.74 nM against MMP-2, structurally distinct inhibitors like Marimastat (IC50 6 nM) or BPHA (IC50 12 nM) are over an order of magnitude more potent [1]. Furthermore, selectivity varies dramatically: Mmp2-IN-4 shows only 1.5-fold selectivity for MMP-2 over MMP-9, whereas SB-3CT exhibits a 43-fold selectivity (Ki 13.9 nM vs 600 nM) . Such disparities in target engagement and off-target activity directly impact experimental outcomes in cellular and in vivo models, making interchangeable use a source of irreproducible data.

Scaffold & ZBG mismatch

Non-hydroxamate D-glutamine binding mode may shift selectivity vs hydroxamate (Marimastat) or covalent (SB-3CT) inhibitors.

Gelatinase selectivity profile

Balanced MMP2/MMP9 inhibition differs from MMP2-biased (SB-3CT) or MMP9-weak (PD166793) comparators; assay concordance must be confirmed.

Cellular response context

K562 antiproliferative endpoint may not transfer to other MMP inhibitors without cell-model validation.

• [1] TargetMol. BPHA (MMP-2/MMP-9 Inhibitor II) - Product Datasheet. View Source

Mmp2-IN-4 Quantitative Comparisons

Balanced MMP2/MMP9 Inhibition vs SB-3CT

Mmp2-IN-4 exhibits a moderate inhibitory potency against MMP-2 (IC50 = 266.74 nM), which is significantly less potent than the broad-spectrum clinical candidate Marimastat (MMP-2 IC50 = 6 nM) [1]. This quantitative difference in potency means that Mmp2-IN-4 requires higher concentrations to achieve equivalent target engagement, potentially offering a different therapeutic window or utility in models where complete MMP-2 ablation is not desired.

MMP2 vs MMP9 balance

Cross-study comparable

MMP2 IC50 266.74 nM / MMP9 IC50 402.75 nM vs SB-3CT Ki 13.9 nM / Ki 600 nM

Supports balanced gelatinase inhibition context; SB-3CT shows MMP2-biased profile

Cross-study comparison; assay conditions may differ

Evidence Dimension	MMP-2 Inhibitory Potency (IC50)
Target Compound Data	266.74 nM
Comparator Or Baseline	Marimastat: 6 nM
Quantified Difference	44.5-fold lower potency
Conditions	In vitro enzyme inhibition assay (gelatinase assay)

Why This Matters

Researchers requiring a less potent MMP-2 inhibitor to avoid complete target saturation or to study concentration-dependent effects may select Mmp2-IN-4 over highly potent alternatives like Marimastat.

• [1] MedChemExpress. MMP2-IN-4 (compound 3h) - Product Datasheet. View Source

Potency Advantage Over MMP2-IN-1

Mmp2-IN-4 inhibits MMP-2 and MMP-9 with IC50 values of 266.74 nM and 402.75 nM, respectively, yielding a selectivity ratio of approximately 1.5-fold for MMP-2 over MMP-9 [1]. In stark contrast, the gelatinase inhibitor SB-3CT exhibits a Ki of 13.9 nM for MMP-2 and 600 nM for MMP-9, a selectivity ratio of 43-fold . This fundamental difference in isoform selectivity makes Mmp2-IN-4 a dual gelatinase inhibitor with near-equipotent activity, whereas SB-3CT is a highly MMP-2-selective agent.

MMP2 potency vs series

Cross-study comparable

IC50 266.74 nM vs MMP2-IN-1 (6.8 µM) and MMP2-IN-2 (4.2 µM)

Lower assay concentration context may reduce off-target interference

Cross-study; confirm in same assay platform

Evidence Dimension	MMP-2/MMP-9 Selectivity Ratio
Target Compound Data	MMP-2 IC50 = 266.74 nM, MMP-9 IC50 = 402.75 nM (Ratio = 1.5)
Comparator Or Baseline	SB-3CT: MMP-2 Ki = 13.9 nM, MMP-9 Ki = 600 nM (Ratio = 43.2)
Quantified Difference	28.8-fold difference in selectivity ratio
Conditions	In vitro enzyme inhibition assay (gelatinase assay)

Why This Matters

For studies requiring simultaneous inhibition of both MMP-2 and MMP-9, Mmp2-IN-4 provides a balanced dual-inhibition profile, whereas SB-3CT is unsuitable due to its extreme MMP-2 selectivity.

• [1] MedChemExpress. MMP2-IN-4 (compound 3h) - Product Datasheet. View Source

MMP12 Inhibition vs Marimastat

Mmp2-IN-4 exhibits an antiproliferative IC50 of 1.99 μM against the K562 chronic myeloid leukemia (CML) cell line [1]. This cellular activity is more potent than its enzyme inhibition IC50, suggesting potential cellular accumulation or additional mechanisms. In comparison, another MMP-2 inhibitor, MMP2-IN-2, has a reported MMP-2 enzyme IC50 of 4.2 μM but its cellular activity in K562 cells has not been characterized [2]. The availability of this specific cellular efficacy data for Mmp2-IN-4 in a disease-relevant model provides a clear procurement advantage for CML research.

MMP12 inhibition spectrum

Class-level inference

MMP12 IC50 1237.39 nM; Marimastat MMP12 activity not reported

Enables MMP12 contribution studies in inflammatory pathways

Class-level inference; direct comparator data limited

Evidence Dimension	Antiproliferative Activity in K562 CML Cells
Target Compound Data	IC50 = 1.99 μM
Comparator Or Baseline	MMP2-IN-2: Cellular data not available for K562
Quantified Difference	N/A (Qualitative advantage: Data exists for Mmp2-IN-4)
Conditions	K562 cell line, 72 hr incubation, MTT assay

Why This Matters

For researchers investigating MMP-2 inhibition in CML, Mmp2-IN-4 is a superior choice due to the availability of quantitative antiproliferative data in the K562 model, enabling direct correlation of enzyme inhibition with cellular effect.

• [1] MedChemExpress. MMP2-IN-4 (compound 3h) - Product Datasheet: Cellular Effect Data. View Source
• [2] TargetMol. MMP2-IN-2 - Product Datasheet. View Source

Antiproliferative Efficacy in K562 CML Cells

Mmp2-IN-4 demonstrates a significant therapeutic window in cellular assays, with an IC50 of 3.57 μM against A549 lung cancer cells compared to an IC50 of 292.73 μM against HEK293 normal embryonic kidney cells, representing an 82-fold selectivity for cancer cells [1]. This level of differential cytotoxicity is a critical parameter for selecting tool compounds for in vivo studies. While BPHA is a potent MMP-2 inhibitor (IC50 = 12 nM), its cellular selectivity profile in these specific cell lines is not as comprehensively documented [2].

K562 antiproliferative

Supporting evidence

IC50 1.99 µM (72 h, PrestoBlue)

Supports CML cell model endpoint review

Compared to A549 (3.57 µM) and HT-1080 (19.67 µM)

Evidence Dimension	Cancer Cell vs. Normal Cell Cytotoxicity Ratio
Target Compound Data	A549 IC50 = 3.57 μM; HEK293 IC50 = 292.73 μM (Ratio = 82)
Comparator Or Baseline	BPHA: Comprehensive cell panel selectivity data not available
Quantified Difference	N/A (Qualitative advantage: Defined selectivity window for Mmp2-IN-4)
Conditions	A549 and HEK293 cell lines, 72 hr incubation, MTT assay

Why This Matters

Mmp2-IN-4 offers a well-characterized selectivity window against normal cells, a crucial advantage for researchers planning in vivo experiments where minimizing off-target toxicity is paramount.

• [1] MedChemExpress. MMP2-IN-4 (compound 3h) - Product Datasheet: Cellular Effect Data. View Source
• [2] TargetMol. BPHA (MMP-2/MMP-9 Inhibitor II) - Product Datasheet. View Source

Mmp2-IN-4 Research Applications

MMP2/MMP9 Dual Inhibition Assays

Mmp2-IN-4 is ideally suited for in vitro studies of CML. Its defined antiproliferative activity in the K562 CML cell line (IC50 = 1.99 μM) and its favorable selectivity window (82-fold over normal HEK293 cells) make it a robust tool for investigating the role of MMP-2 in leukemia progression and for validating MMP-2 as a therapeutic target in this disease [1]. The compound's origin from a study specifically focused on CML further validates its relevance in this context [2].

CML Antiproliferative Assays

For experimental models where both MMP-2 and MMP-9 contribute to pathology, such as in tumor invasion, angiogenesis, or tissue remodeling, Mmp2-IN-4 provides a balanced dual-inhibition profile (IC50 ratio of 1.5) [1]. This contrasts sharply with highly selective inhibitors like SB-3CT (43-fold selective for MMP-2), making Mmp2-IN-4 the preferred choice when simultaneous blockade of both gelatinases is required to observe a phenotypic effect [2].

Non-Hydroxamate MMP Inhibitor Optimization

Due to its moderate potency against MMP-2 (IC50 = 266.74 nM), Mmp2-IN-4 is advantageous over ultra-potent inhibitors like Marimastat (IC50 = 6 nM) for studies requiring graded inhibition of MMP-2 activity rather than complete target saturation [1][2]. This allows researchers to explore the functional consequences of partial MMP-2 inhibition, which may better mimic physiological or early pathological states.

Application

Selection Property

Validation Focus

MMP2/MMP9 gelatinase inhibition studies

Balanced MMP2 vs MMP9 inhibition profile

Confirm gelatinase-specific effects in ECM remodeling

CML cell proliferation models

K562 antiproliferative response context

Verify MMP2-dependent apoptosis pathways

Non-hydroxamate MMP inhibitor chemistry

D-glutamine scaffold template

Evaluate binding mode and metal chelation avoidance

MMP12 biological process profiling

MMP12 inhibitory activity context

Assess MMP12 contribution in inflammatory/fibrotic models

• [1] MedChemExpress. MMP2-IN-4 (compound 3h) - Product Datasheet. View Source
• [2] Das S, Mondal S, Patel TK, et al. Derivatives of D(-) glutamine-based MMP-2 inhibitors as an effective remedy for the management of chronic myeloid leukemia-Part-I: Synthesis, biological screening and in silico binding interaction analysis. Eur J Med Chem. 2024 Aug 5;274:116563. View Source